Cas no 1049736-84-6 (2-(5,7-Dibromo-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride)

• Product Name: 2-(5,7-Dibromo-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride
• CAS No: 1049736-84-6
• MF: C₁₁H₁₃Br₂ClN₂
• MW: 368.495320081711
• CID: 3038280
• PubChem ID: 16495293
• Update Time: 2025-11-07

2-(5,7-Dibromo-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5,7-Dibromo-2-methyl-1h-indol-3-yl)ethanamine, HCl
• ZRB73684
• 2-(5,7-dibromo-2-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• 1049736-84-6
• AKOS001475915
• 2-(5,7-DIBROMO-2-METHYL-1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE
• 2-(5,7-Dibromo-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride

• Inchi： 1S/C11H12Br2N2.ClH/c1-6-8(2-3-14)9-4-7(12)5-10(13)11(9)15-6;/h4-5,15H,2-3,14H2,1H3;1H
• InChI Key： SFTHDVNFUPRWLU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1NC(C)=C2CCN)Br.Cl

Computed Properties

• Exact Mass: 367.91135Da
• Monoisotopic Mass: 365.91340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

2-(5,7-Dibromo-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(5,7-Dibromo-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride

2-(5,7-Dibromo-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride: A Comprehensive Overview

2-(5,7-Dibromo-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049736-84-6) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, belonging to the class of indole derivatives, exhibits unique structural features that contribute to its potential applications in drug discovery and development. The indole ring system, a fundamental component of this molecule, is known for its versatility and ability to participate in various biological interactions.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. Recent studies have highlighted the potential of indole derivatives in targeting specific biological pathways, making them promising candidates for the development of novel therapeutic agents. For instance, research has shown that 5,7-dibromo substitution on the indole ring can significantly influence the compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

One of the most intriguing aspects of 2-(5,7-dibromo-2-methyl-1H-indol-3-yl)ethanamine hydrochloride is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that this compound can interact with key enzymes and receptors involved in inflammation and oxidative stress. These findings suggest its potential utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the methyl group substitution at position 2 of the indole ring plays a critical role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to target proteins. This structural modification has been shown to improve the compound's selectivity, reducing off-target effects and increasing its therapeutic index.

Recent advancements in synthetic chemistry have also paved the way for more efficient methods of producing 2-(5,7-dibromo-2-methyl-1H-indol-3-yl)ethanamine hydrochloride. Researchers have developed novel catalytic systems that enable high-yield synthesis of this compound under mild conditions. These innovations not only enhance the scalability of production but also reduce environmental impact, aligning with current trends toward sustainable pharmaceutical manufacturing.

In terms of bioavailability, studies have shown that the hydrochloride salt form of this compound exhibits superior absorption profiles compared to its free base counterpart. This characteristic is particularly beneficial for oral drug delivery systems, where rapid and consistent absorption is crucial for therapeutic efficacy.

Looking ahead, ongoing research is focused on exploring the potential of indole derivatives like 2-(5,7-dibromo-2-methyl-1H-indol-3-yl)ethanamine hydrochloride in targeted therapies. By leveraging advanced computational modeling techniques and high-throughput screening assays, scientists aim to uncover new therapeutic applications for this compound.

In conclusion, 2-(5,7-dibromo-2-methyl-1H-indol-3-yl)ethanamine hydrochloride represents a cutting-edge compound with immense potential in drug discovery and development. Its unique structural features, coupled with recent advancements in synthesis and pharmacological profiling, position it as a promising candidate for addressing unmet medical needs across various therapeutic areas.